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Compound of Interest

Compound Name: AVE 0991 sodium salt

Cat. No.: B15572711

Application Notes and Protocols: AVE 0991
Sodium Salt

For Researchers, Scientists, and Drug Development Professionals

Introduction

AVE 0991 sodium salt is a potent and selective non-peptide agonist of the Mas receptor, a key
component of the protective arm of the renin-angiotensin system (RAS). It mimics the beneficial
effects of Angiotensin-(1-7), including vasodilation, anti-inflammatory, anti-fibrotic, and anti-
proliferative actions. These properties make AVE 0991 a valuable tool for research in
cardiovascular diseases, inflammation, and metabolic disorders. This document provides
detailed information on the solubility of AVE 0991 sodium salt in DMSO and aqueous
solutions, along with protocols for its handling and use in experimental settings.

Physicochemical Properties
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Property Value

Sodium;4'-[(5-formyl-4-methoxy-2-phenyl-1H-
IUPAC Name imidazol-1-yl)methyl]-N-(ethylcarbamoyl)-5-

isobutylthiophene-2-sulfonamide

Molecular Formula C29H30N4NaOsS:2
Molecular Weight 617.69 g/mol
CAS Number 304462-19-9

Solubility Data

The solubility of AVE 0991 sodium salt can vary depending on the solvent and experimental
conditions. Below is a summary of reported solubility data in DMSO and aqueous solutions.

Concentration Molar Equivalent
Solvent Notes
(mg/mL) (mM)
Sonication or gentle
warming may be
DMSO 30 - 41.67 48.57 - 67.46

required for complete
dissolution.[1][2]

Significant
discrepancies exist in
the reported solubility
Water < 0.1 (insoluble) to 50 < 0.16 to 80.95 in pure water.[1][3]
Solubility appears to
be greater in buffered

saline.[3]
Saline (0.9% NacCl) 10 16.19
In a vehicle of 10%
. ) DMSO, 40% PEG300,
In Vivo Formulation 2-25 3.24 -4.05

5% Tween 80, and
45% Saline.[1][2]
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Note on Aqueous Solubility: The conflicting data regarding the solubility of AVE 0991 sodium
salt in water highlights the importance of using buffered aqueous solutions for consistent
results. The ionic strength of the solution likely influences its solubility. For most in vitro and in
vivo applications, dissolving the compound in a buffered solution such as phosphate-buffered
saline (PBS) or saline is recommended.

Experimental Protocols

Protocol for Determining Equilibrium Solubility (Shake-
Flask Method)

This protocol describes a standard method for determining the thermodynamic equilibrium
solubility of AVE 0991 sodium salt.

Materials:

AVE 0991 sodium salt

e Solvent of interest (e.g., DMSO, Water, PBS pH 7.4)
e Glass vials with screw caps

» Orbital shaker or rotator

e Centrifuge

e Syringe filters (0.22 pum)

» High-performance liquid chromatography (HPLC) system or a validated spectrophotometric
method for quantification

Procedure:
e Add an excess amount of AVE 0991 sodium salt to a glass vial.

¢ Add a known volume of the solvent to the vial.
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» Tightly cap the vial and place it on an orbital shaker or rotator at a constant temperature
(e.g., 25°C or 37°C).

o Equilibrate the mixture for 24-48 hours to ensure equilibrium is reached.

» After equilibration, centrifuge the suspension to pellet the undissolved solid.

o Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 um syringe filter
to remove any remaining solid particles.

o Quantify the concentration of AVE 0991 in the filtrate using a pre-validated analytical method
(e.g., HPLC or UV-Vis spectrophotometry).

o Repeat the experiment in triplicate to ensure reproducibility.

Sample Preparation Separation Analysis
Add excess AVE 0991 Equilibrate on shaker Centrifuge to pelle Filter supernatant Quantify concentration
to solvent (24-48h) undissolved solid (O 22 pm filter) (HPLC/Spectrophotometry)

Click to download full resolution via product page

Equilibrium Solubility Determination Workflow

Protocol for Preparing a 10 mM Stock Solution in DMSO

Materials:

AVE 0991 sodium salt (MW: 617.69 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
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Procedure:

Weigh out 6.18 mg of AVE 0991 sodium salt.

Add the weighed compound to a sterile tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution vigorously for 1-2 minutes until the solid is completely dissolved.
If dissolution is slow, sonicate the tube in a water bath for 5-10 minutes.

Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw
cycles.

Protocol for Preparing an Aqueous Working Solution
from a DMSO Stock

Materials:

10 mM AVE 0991 sodium salt stock solution in DMSO

Sterile aqueous buffer (e.g., PBS, saline)

Sterile dilution tubes

Procedure:

Thaw the 10 mM DMSO stock solution at room temperature.

Perform serial dilutions of the DMSO stock solution in the same DMSO to a lower
concentration before the final dilution into the aqueous buffer. This gradual dilution helps to
prevent precipitation.

For a final concentration of 10 uM, add 1 pL of the 10 mM stock solution to 999 pL of the
desired aqueous buffer.

Mix thoroughly by gentle vortexing or inversion.
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e Prepare fresh working solutions daily.

e Important: The final concentration of DMSO in the assay should be kept low (typically <
0.1%) to avoid solvent-induced toxicity or off-target effects. Always include a vehicle control
with the same final DMSO concentration in your experiments.

Signaling Pathway

AVE 0991 acts as an agonist at the Mas receptor, which is a G protein-coupled receptor. The
activation of the Mas receptor by AVE 0991 initiates a signaling cascade that counteracts the
effects mediated by the Angiotensin Il Type 1 Receptor (AT1R), a key component of the
classical RAS. The downstream effects of Mas receptor activation include vasodilation, anti-
inflammatory responses, and improved metabolic function.
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AVE 0991 Signaling Pathway

Troubleshooting
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Problem

Potential Cause

Suggested Solution

Compound does not dissolve
in DMSO

- Insufficient mixing- Low
temperature- Concentration

exceeds solubility

- Vortex vigorously for an
extended period.- Gently warm
the solution in a 37°C water
bath.- Prepare a more dilute

stock solution.

Precipitation upon addition to

aqueous buffer

- "Salting out" effect due to
rapid change in solvent

polarity.

- Perform serial dilutions of the
DMSO stock in DMSO first to a
lower concentration before the
final dilution into the aqueous
buffer.

Cell toxicity or off-target effects

observed

- Final DMSO concentration is

too high.

- Ensure the final DMSO
concentration in the assay is
non-toxic (typically < 0.1%).-
Include a vehicle control with
the same DMSO

concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15572711#solubility-of-ave-0991-sodium-salt-in-
dmso-versus-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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